Cas no 2173637-56-2 (2-{2-(2R)-pyrrolidin-2-ylethyl}pyridine)

• Product Name: 2-{2-(2R)-pyrrolidin-2-ylethyl}pyridine
• CAS No: 2173637-56-2
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6361104
• PubChem ID: 92669618
• Update Time: 2025-05-22

2-{2-(2R)-pyrrolidin-2-ylethyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2R)-pyrrolidin-2-ylethyl}pyridine
• 2173637-56-2
• EN300-1654894
• 2-{2-[(2R)-pyrrolidin-2-yl]ethyl}pyridine

• Inchi： 1S/C11H16N2/c1-2-8-12-10(4-1)6-7-11-5-3-9-13-11/h1-2,4,8,11,13H,3,5-7,9H2/t11-/m1/s1
• InChI Key： UTQRWQYEEUMJOA-LLVKDONJSA-N
• SMILES： N1CCC[C@@H]1CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-{2-(2R)-pyrrolidin-2-ylethyl}pyridine

Comprehensive Analysis of 2-{2-(2R)-pyrrolidin-2-ylethyl}pyridine (CAS No. 2173637-56-2)

The compound 2-{2-(2R)-pyrrolidin-2-ylethyl}pyridine (CAS No. 2173637-56-2) is a chiral pyrrolidine derivative with a pyridine moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the (2R)-pyrrolidin-2-yl group and the pyridine ring, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like 2-{2-(2R)-pyrrolidin-2-ylethyl}pyridine has surged due to their role in asymmetric synthesis. The compound's stereochemistry (2R configuration) is critical for achieving high enantioselectivity in catalytic reactions. This aligns with the growing trend in green chemistry, where efficient and sustainable synthetic routes are prioritized. Users searching for "chiral pyrrolidine derivatives" or "pyridine-based intermediates" often explore its synthetic utility and commercial availability.

The pharmacological potential of CAS No. 2173637-56-2 is another hot topic. Preliminary studies suggest its relevance in modulating neurotransmitter systems, making it a candidate for neurodegenerative disease research. Keywords such as "pyrrolidine in drug design" and "pyridine pharmacophores" frequently appear in academic searches, reflecting its interdisciplinary appeal. Additionally, its stability and solubility profile are often discussed in forums focused on "improving drug bioavailability."

From a technical standpoint, the synthesis of 2-{2-(2R)-pyrrolidin-2-ylethyl}pyridine involves multi-step organic transformations, including reductive amination and cross-coupling reactions. Laboratories optimizing these protocols often search for "efficient pyrrolidine synthesis" or "scalable chiral amine production." The compound's purity and enantiomeric excess (ee) are critical quality parameters, emphasized in queries like "analytical methods for chiral amines."

Beyond pharmaceuticals, CAS No. 2173637-56-2 finds niche applications in material science, particularly in designing ligands for metal-organic frameworks (MOFs). This connects to trending searches on "MOF functionalization" and "nitrogen-containing ligands." Its dual functionality—basic nitrogen sites and aromatic rigidity—makes it a valuable tool for researchers exploring advanced materials.

In summary, 2-{2-(2R)-pyrrolidin-2-ylethyl}pyridine represents a convergence of synthetic chemistry, medicinal research, and material innovation. Its CAS No. 2173637-56-2 serves as a gateway for scientists investigating chiral scaffolds, drug-like properties, and sustainable synthesis. By addressing high-traffic keywords like "pyrrolidine derivatives uses" and "chiral building blocks suppliers," this overview bridges industry needs with academic curiosity.